2-[(4S)-8-[2-[6-(Methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid
2-[(4S)-8-[2-[6-(Methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid
SB-273005 is an inhibitor of integrin αvβ3.
Brand Name:
Vulcanchem
CAS No.:
205678-31-5
VCID:
VC0542600
InChI:
InChI=1S/C22H24F3N3O4/c1-26-19-4-2-3-17(27-19)7-8-32-18-6-5-14-9-15(11-20(29)30)21(31)28(12-16(14)10-18)13-22(23,24)25/h2-6,10,15H,7-9,11-13H2,1H3,(H,26,27)(H,29,30)/t15-/m0/s1
SMILES:
CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2
Molecular Formula:
C22H24F3N3O4
Molecular Weight:
451.4 g/mol
2-[(4S)-8-[2-[6-(Methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid
CAS No.: 205678-31-5
Inhibitors
VCID: VC0542600
Molecular Formula: C22H24F3N3O4
Molecular Weight: 451.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 205678-31-5 |
---|---|
Product Name | 2-[(4S)-8-[2-[6-(Methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid |
Molecular Formula | C22H24F3N3O4 |
Molecular Weight | 451.4 g/mol |
IUPAC Name | 2-[(4S)-8-[2-[6-(methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid |
Standard InChI | InChI=1S/C22H24F3N3O4/c1-26-19-4-2-3-17(27-19)7-8-32-18-6-5-14-9-15(11-20(29)30)21(31)28(12-16(14)10-18)13-22(23,24)25/h2-6,10,15H,7-9,11-13H2,1H3,(H,26,27)(H,29,30)/t15-/m0/s1 |
Standard InChIKey | KSSPHFGIOASRDE-HNNXBMFYSA-N |
Isomeric SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(C[C@H](C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
Canonical SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
Appearance | Solid powder |
Description | SB-273005 is an inhibitor of integrin αvβ3. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | SB-273005; SB 273005; SB273005; |
Reference | 1: Wang S, Zhou X, Yang J. Integrin αvβ3 Is Essential for Maintenance of Decidua Tissue Homeostasis and of Natural Killer Cell Immune Tolerance During Pregnancy. Reprod Sci. 2018 Jan 1:1933719117746766. doi: 10.1177/1933719117746766. [Epub ahead of print] PubMed PMID: 29303057. 2: Wang S, Yang J, Wang C, Yang Q, Zhou X. SB-273005, an antagonist of αvβ3 integrin, reduces the production of Th2 cells and cytokine IL-10 in pregnant mice. Exp Ther Med. 2014 Jun;7(6):1677-1682. Epub 2014 Apr 7. PubMed PMID: 24926365; PubMed Central PMCID: PMC4043605. 3: Dalmas Wilk DA, Scicchitano MS, Morel D. In vitro investigation of integrin-receptor antagonist-induced vascular toxicity in the mouse. Toxicol In Vitro. 2013 Feb;27(1):272-81. doi: 10.1016/j.tiv.2012.08.028. Epub 2012 Sep 1. PubMed PMID: 22964516. 4: Rehm S, Thomas RA, Smith KS, Mirabile RC, Gales TL, Eustis SL, Boyce RW. Novel vascular lesions in mice given a non-peptide vitronectin receptor antagonist. Toxicol Pathol. 2007 Dec;35(7):958-71. PubMed PMID: 18098042. 5: Gomes N, Vassy J, Lebos C, Arbeille B, Legrand C, Fauvel-Lafeve F. Breast adenocarcinoma cell adhesion to the vascular subendothelium in whole blood and under flow conditions: effects of alphavbeta3 and alphaIIbbeta3 antagonists. Clin Exp Metastasis. 2004;21(6):553-61. PubMed PMID: 15679053. 6: Hoffman SJ, Vasko-Moser J, Miller WH, Lark MW, Gowen M, Stroup G. Rapid inhibition of thyroxine-induced bone resorption in the rat by an orally active vitronectin receptor antagonist. J Pharmacol Exp Ther. 2002 Jul;302(1):205-11. PubMed PMID: 12065718. 7: Badger AM, Blake S, Kapadia R, Sarkar S, Levin J, Swift BA, Hoffman SJ, Stroup GB, Miller WH, Gowen M, Lark MW. Disease-modifying activity of SB 273005, an orally active, nonpeptide alphavbeta3 (vitronectin receptor) antagonist, in rat adjuvant-induced arthritis. Arthritis Rheum. 2001 Jan;44(1):128-37. PubMed PMID: 11212150. |
PubChem Compound | 9868426 |
Last Modified | Nov 11 2021 |
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